Cas no 2137657-92-0 ((4,4-Difluorocyclohexyl)methanesulfonyl fluoride)

• Product Name: (4,4-Difluorocyclohexyl)methanesulfonyl fluoride
• CAS No: 2137657-92-0
• MF: C₇H₁₁F₃O₂S
• MW: 216.221251726151
• CID: 6313297
• PubChem ID: 165863380
• Update Time: 2025-05-20

(4,4-Difluorocyclohexyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728818
• (4,4-difluorocyclohexyl)methanesulfonyl fluoride
• 2137657-92-0
• (4,4-Difluorocyclohexyl)methanesulfonyl fluoride

• Inchi： 1S/C7H11F3O2S/c8-7(9)3-1-6(2-4-7)5-13(10,11)12/h6H,1-5H2
• InChI Key： CQWPXPSWVSFCQC-UHFFFAOYSA-N
• SMILES： S(CC1CCC(CC1)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 216.04318525g/mol
• Monoisotopic Mass: 216.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Additional information on (4,4-Difluorocyclohexyl)methanesulfonyl fluoride

Comprehensive Guide to (4,4-Difluorocyclohexyl)methanesulfonyl fluoride (CAS No. 2137657-92-0)

(4,4-Difluorocyclohexyl)methanesulfonyl fluoride (CAS No. 2137657-92-0) is a specialized fluorinated sulfonyl fluoride compound with significant applications in medicinal chemistry, material science, and industrial processes. Its unique structure, featuring a difluorocyclohexyl moiety and a methanesulfonyl fluoride group, makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. This article delves into the properties, applications, and market trends of this compound, addressing common queries from researchers and industry professionals.

The chemical structure of (4,4-Difluorocyclohexyl)methanesulfonyl fluoride includes a cyclohexane ring substituted with two fluorine atoms at the 4-position, enhancing its stability and reactivity. The methanesulfonyl fluoride group is a versatile functional group widely used in click chemistry and bioconjugation, making this compound a sought-after reagent in drug discovery and protein engineering. Researchers often inquire about its synthetic routes, with methods involving fluorination of cyclohexane derivatives followed by sulfonylation being the most common.

One of the key applications of (4,4-Difluorocyclohexyl)methanesulfonyl fluoride is in the development of protease inhibitors, a hot topic in pharmaceutical research due to their role in treating viral infections and cancers. The compound's ability to act as a suicide inhibitor for serine proteases has garnered attention, particularly in the context of COVID-19 research, where protease inhibitors are being explored as potential therapeutics. Additionally, its use in PET imaging probes for neurological disorders aligns with the growing demand for advanced diagnostic tools.

From an industrial perspective, (4,4-Difluorocyclohexyl)methanesulfonyl fluoride is employed in the production of high-performance polymers and lubricants. Its fluorinated backbone contributes to thermal stability and chemical resistance, properties highly valued in aerospace and automotive sectors. Market analysts highlight the increasing demand for fluorinated compounds in green technologies, such as energy storage and electric vehicle components, further driving interest in this chemical.

Safety and handling of (4,4-Difluorocyclohexyl)methanesulfonyl fluoride are frequently discussed topics. While not classified as a hazardous material, proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended. Researchers often search for MSDS and handling protocols, emphasizing the need for clear, accessible information on chemical safety databases.

In summary, (4,4-Difluorocyclohexyl)methanesulfonyl fluoride (CAS No. 2137657-92-0) is a multifaceted compound with broad utility in cutting-edge research and industrial applications. Its role in drug discovery, material science, and sustainable technologies underscores its importance in modern chemistry. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and development.